Cas no 444891-21-8 (Tert-Butyl 4-(Cyano(Phenyl)Methyl)Piperazine-1-Carboxylate)

• Product Name: Tert-Butyl 4-(Cyano(Phenyl)Methyl)Piperazine-1-Carboxylate
• CAS No: 444891-21-8
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• MDL: MFCD09910427
• CID: 841137
• Update Time: 2026-04-29

Tert-Butyl 4-(Cyano(Phenyl)Methyl)Piperazine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl4-(cyano(phenyl)methyl)piperazine-1-carboxylate
• tert-butyl 4-[cyano(phenyl)methyl]piperazine-1-carboxylate
• 1-PIPERAZINECARBOXYLIC ACID, 4-(CYANOPHENYLMETHYL)-, 1,1-DIMETHYLETHYL ESTER
• AG-F-56165
• AR3578
• CTK4I8252
• KB-260630
• MB08205
• SureCN1732401
• Tert-Butyl 4-(Cyano(Phenyl)Methyl)Piperazine-1-Carboxylate

• MDL： MFCD09910427
• Inchi： InChI=1S/C17H23N3O2/c1-17(2,3)22-16(21)20-11-9-19(10-12-20)15(13-18)14-7-5-4-6-8-14/h4-8,15H,9-12H2,1-3H3
• InChI Key： MKDYPPSXUMRRJU-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCN(CC1)C(C#N)C2=CC=CC=C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5

Experimental Properties

• Color/Form: White to Yellow Solid

Tert-Butyl 4-(Cyano(Phenyl)Methyl)Piperazine-1-Carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on Tert-Butyl 4-(Cyano(Phenyl)Methyl)Piperazine-1-Carboxylate

Comprehensive Overview of Tert-Butyl 4-(Cyano(Phenyl)Methyl)Piperazine-1-Carboxylate (CAS No. 444891-21-8)

The compound Tert-Butyl 4-(Cyano(Phenyl)Methyl)Piperazine-1-Carboxylate (CAS No. 444891-21-8) is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a piperazine core modified with a cyano(phenyl)methyl group and a tert-butyl carboxylate protecting group, makes it a valuable intermediate in drug discovery. Researchers often explore its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition studies.

In recent years, the demand for piperazine derivatives like Tert-Butyl 4-(Cyano(Phenyl)Methyl)Piperazine-1-Carboxylate has surged due to their versatility in medicinal chemistry. This compound’s cyano group enhances its reactivity, enabling diverse transformations, while the tert-butyloxycarbonyl (Boc) protection ensures stability during synthetic processes. Such features align with trending topics in green chemistry and sustainable synthesis, as scientists seek efficient routes to minimize waste and improve atom economy.

The pharmacological relevance of CAS No. 444891-21-8 is underscored by its role in developing small-molecule inhibitors and receptor modulators. For instance, its structural motif is frequently investigated in neurodegenerative disease research, addressing growing public interest in Alzheimer’s and Parkinson’s therapies. Additionally, its carboxylate functionality facilitates solubility optimization—a critical factor in drug bioavailability studies, a hot topic in pharmaceutical forums.

From a synthetic perspective, Tert-Butyl 4-(Cyano(Phenyl)Methyl)Piperazine-1-Carboxylate exemplifies modern heterocyclic chemistry advancements. Laboratories leverage its modular design to create libraries of analogs for high-throughput screening (HTS), a technique dominating discussions in AI-driven drug discovery. This aligns with frequent search queries like “piperazine building blocks for drug design” or “Boc-protected intermediates in medicinal chemistry,” reflecting its SEO-friendly relevance.

Quality control and analytical characterization of CAS No. 444891-21-8 are equally vital. Techniques such as HPLC, NMR, and mass spectrometry ensure purity, a concern echoed in user-generated content about research chemical standards. The compound’s stability under various storage conditions (e.g., inert atmospheres, low temperatures) is another frequently searched topic, emphasizing its practical handling requirements.

In conclusion, Tert-Butyl 4-(Cyano(Phenyl)Methyl)Piperazine-1-Carboxylate represents a nexus of innovation in synthetic and pharmaceutical chemistry. Its applications span targeted therapy development, catalysis, and material science, resonating with both academic and industrial audiences. As research trends evolve toward precision medicine and computational chemistry, this compound’s adaptability ensures its enduring significance.